Cas no 2227800-42-0 (2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol)

2227800-42-0 structure
Product name:2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol
2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol Chemical and Physical Properties
Names and Identifiers
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- 2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol
- 2227800-42-0
- EN300-1986468
- 2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol
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- Inchi: 1S/C9H12ClNO2/c10-6-1-2-8(12)7(5-6)9(13)3-4-11/h1-2,5,9,12-13H,3-4,11H2/t9-/m0/s1
- InChI Key: XZPPVFQSSWJXTI-VIFPVBQESA-N
- SMILES: ClC1C=CC(=C(C=1)[C@H](CCN)O)O
Computed Properties
- Exact Mass: 201.0556563g/mol
- Monoisotopic Mass: 201.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 66.5Ų
2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1986468-0.05g |
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol |
2227800-42-0 | 0.05g |
$1308.0 | 2023-09-16 | ||
Enamine | EN300-1986468-1.0g |
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol |
2227800-42-0 | 1g |
$1557.0 | 2023-06-02 | ||
Enamine | EN300-1986468-0.1g |
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol |
2227800-42-0 | 0.1g |
$1371.0 | 2023-09-16 | ||
Enamine | EN300-1986468-10.0g |
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol |
2227800-42-0 | 10g |
$6697.0 | 2023-06-02 | ||
Enamine | EN300-1986468-0.25g |
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol |
2227800-42-0 | 0.25g |
$1432.0 | 2023-09-16 | ||
Enamine | EN300-1986468-0.5g |
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol |
2227800-42-0 | 0.5g |
$1495.0 | 2023-09-16 | ||
Enamine | EN300-1986468-2.5g |
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol |
2227800-42-0 | 2.5g |
$3051.0 | 2023-09-16 | ||
Enamine | EN300-1986468-1g |
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol |
2227800-42-0 | 1g |
$1557.0 | 2023-09-16 | ||
Enamine | EN300-1986468-5.0g |
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol |
2227800-42-0 | 5g |
$4517.0 | 2023-06-02 | ||
Enamine | EN300-1986468-10g |
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol |
2227800-42-0 | 10g |
$6697.0 | 2023-09-16 |
2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol Related Literature
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
-
Yongjie Li,Mingjin Tang,Xiang Ding,Xinhui Bi RSC Adv., 2017,7, 46866-46873
-
Son H. Doan,Mohanad A. Hussein,Thanh Vinh Nguyen Chem. Commun., 2021,57, 8901-8904
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Irina V. Vidiasheva,Maxim A. Kurochkin,Oksana A. Mayorova,Maria V. Lomova,Sergey V. German,Dmitry N. Khalenkow,Mikhail N. Zharkov,Andre G. Skirtach Biomater. Sci., 2018,6, 2219-2229
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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